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Compound of Interest

Compound Name: 2070009-61-7

CAS No.: 2070009-61-7

Cat. No.: B612496 Get Quote

CAS 2070009-61-7, chemically identified as Sotorasib (AMG 510), is a potent KRAS G12C

inhibitor used in oncology research and drug development. While some commercial

formulations (drug products) are classified as non-hazardous, the Active Pharmaceutical

Ingredient (API) handled in research settings must be treated as a Potent Bioactive Compound.

Core Disposal Principle: Do NOT dispose of this substance down the drain or in general

municipal trash. The mandatory disposal route for CAS 2070009-61-7 is High-Temperature

Incineration via a licensed hazardous waste contractor. All protocols below are designed to

prevent environmental contamination and occupational exposure.

Technical Identity & Hazard Profiling
Before initiating disposal, verify the substance identity and understand the specific hazards

associated with the pure API form.

Table 1: Substance Identification & Physicochemical Properties
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Parameter Technical Specification

Chemical Name Sotorasib (AMG 510)

CAS Number 2070009-61-7

Molecular Formula C₃₀H₃₀F₂N₆O₃

Molecular Weight 560.59 g/mol

Physical State Solid (Crystalline Powder)

Solubility Soluble in DMSO (~60 mg/mL), Ethanol (low)

Stability
Stable under recommended storage (-20°C);

degrade by hydrolysis/oxidation

Table 2: GHS Hazard Classification (Pure API) Note: Classification based on conservative

handling of potent oncology APIs.

Hazard Category GHS Code Hazard Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[1]

Skin Irritation H315 Causes skin irritation.[1][2][3]

Eye Irritation H319
Causes serious eye irritation.

[1][2]

STOT - Single Exp. H335
May cause respiratory

irritation.[1][2]

Bioactivity N/A

Potent Antineoplastic Agent –

Handle with cytotoxic

precautions.
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Expert Insight: Even if a specific SDS lists the substance as "Non-Hazardous" (often referring to

the tablet matrix), research quantities of the pure inhibitor can exhibit off-target toxicity. Always

default to Biosafety Level 2 (BSL-2) practices when handling powders.

Waste Segregation Logic
Proper disposal begins with segregation at the point of generation. Mixing Sotorasib with

incompatible waste streams (e.g., oxidizers) can create secondary hazards.

Figure 1: Waste Segregation & Disposal Workflow
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Caption: Logical flow for segregating Sotorasib waste streams to ensure compliant incineration.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid API (Expired or
Surplus)
Objective: safely contain bulk powder to prevent aerosolization and exposure.
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PPE Donning: Wear nitrile gloves (double-gloved recommended), safety goggles, lab coat,

and a P95/N95 respirator or work inside a fume hood.

Primary Containment: Transfer the substance into a screw-cap compatible container (HDPE

or Glass). Do not use open-top beakers.

Solvent Deactivation (Optional but Recommended):

If permitted by your facility's waste profile, dissolve the solid in a minimal amount of

combustible solvent (e.g., Acetone or Ethanol). This facilitates incineration.

Note: If keeping solid, seal the container with Parafilm.

Secondary Containment: Place the primary container inside a transparent, sealable

hazardous waste bag (4-mil thickness).

Labeling: Affix a hazardous waste label.

Constituents: "Sotorasib (AMG 510) in [Solvent Name]"

Hazard Checkbox: Toxic, Irritant.[1][3]

Storage: Store in the Satellite Accumulation Area (SAA) until pickup.

Protocol B: Disposal of Liquid Waste (Mother
Liquors/Stock Solutions)
Objective: Prevent drain disposal and cross-contamination.

Segregation: Determine the primary solvent (e.g., DMSO, Water, Methanol).

DMSO/Ethanol solutions: Segregate into "Non-Halogenated Organic Waste."

Aqueous buffers: Segregate into "Aqueous Hazardous Waste" (do not pour down sink).

Collection: Pour waste into the designated carboy using a funnel to prevent splashing.
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Rinsing: Triple-rinse the original vial with the compatible solvent. Add rinsate to the waste

carboy.

Closure: Cap the carboy tightly immediately after use to prevent volatile emissions.

Protocol C: Spill Cleanup Procedure (Emergency
Response)
Scenario: Accidental spill of powder (>10 mg) on the benchtop.

Evacuate & Alert: Clear the immediate area. Alert nearby personnel.

PPE Upgrade: Wear a Tyvek sleeve or gown and respiratory protection.

Containment: Cover the spill with a damp absorbent pad (dampened with water or ethanol)

to prevent dust generation. Do not dry sweep.

Removal:

Scoop up the damp powder/pad mixture using a disposable spatula.

Place all materials into a wide-mouth hazardous waste jar.

Decontamination: Clean the surface with 10% bleach solution followed by 70% ethanol.

Disposal: Treat all cleanup materials as Protocol A waste.

Regulatory & Compliance Framework
US EPA (RCRA): While Sotorasib is not currently a P-listed or U-listed waste, it must be

characterized by the generator. Due to its pharmacological potency, it is best practice to

manage it as "Characteristic Hazardous Waste" or under the "Pharmaceutically Active

Waste" guidelines.

Destruction Method: The only acceptable final disposal method is Incineration equipped with

an afterburner and scrubber (combustion at >1000°C) to ensure complete thermal

decomposition of the fluorinated structure [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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